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Compound of Interest

Compound Name: 1-Propoxy-2-propanol

Cat. No.: B075130

An In-depth Technical Guide on the Boiling Point and Vapor Pressure of 1-Propoxy-2-
propanol

This technical guide provides a comprehensive overview of the boiling point and vapor
pressure of 1-Propoxy-2-propanol, tailored for researchers, scientists, and professionals in
drug development. It includes key physical property data, detailed experimental protocols for
their determination, and conceptual diagrams to illustrate the underlying principles.

Physicochemical Properties of 1-Propoxy-2-
propanol

1-Propoxy-2-propanol, also known as propylene glycol n-propyl ether, is a colorless liquid with
a mild, sweet odor.[1] It is recognized for its use as a solvent in products like paints, coatings,
and cleaners.[1] The following table summarizes its key quantitative physical properties.
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Property Value Conditions Source(s)
Boiling Point 149.4 °C at 760 mmHg [2]
150.2 °C [3]

149 °C

140-160 °C [4][5]

Vapor Pressure 1.7 mmHg [3][6]

2.21 mmHg at 25 °C [11[3]

20 mmHg at57.3°C [2]

Molecular Formula C6H1402 [1][4]

Molecular Weight 118.17 g/mol [4]

Density 0.8886 g/cm?3 at 20 °C [3]
0.885 g/mL at 25 °C [4]

Melting Point ca.<-70°C at 1013 hPa [21[7]
-80 °C [4]

Flash Point 48 °C Closed Cup [3]
Water Solubility Miscible [11[3]

Experimental Protocols

Accurate determination of boiling point and vapor pressure is fundamental for characterizing

liquid compounds. The following sections detail standard methodologies for these

measurements.

Determination of Boiling Point

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[8] Common methods for its determination include distillation and micro-

boiling point techniques.
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1. Distillation Method This method is suitable when a sufficient volume of the sample is
available.[8][9]

e Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source
(e.g., heating mantle).

e Procedure:

o The liquid sample is placed in the distillation flask along with boiling chips to ensure
smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor.[8]

o The liquid is heated, and as it boils, the vapor rises, surrounds the thermometer bulb, and
then passes into the condenser.

o The temperature is recorded when it stabilizes, which indicates that the vapor and liquid
are in equilibrium. This stable temperature is the boiling point.[9][10]

2. Micro-Boiling Point Method (Thiele Tube) This technique is ideal for small sample volumes.
[8][11]

o Apparatus: A Thiele tube, a small test tube, a capillary tube (sealed at one end), a
thermometer, and a heat-transfer fluid (e.g., mineral oil).

e Procedure:
o A small amount of the liquid sample is placed in the small test tube.
o A capillary tube is inverted and placed inside the test tube with the sample.

o The test tube is attached to a thermometer, and the assembly is placed in a Thiele tube
containing oil.[11]

o The Thiele tube is gently heated, causing the air trapped in the capillary tube to bubble
out.[10]
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o Heating is continued until a steady stream of bubbles emerges from the capillary tube,
indicating the liquid's temperature is at or slightly above its boiling point.

o The heat source is removed, and the apparatus is allowed to cool.

o The boiling point is the temperature at which the bubbling stops and the liquid is drawn
back into the capillary tube.[10][11]

Determination of Vapor Pressure

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phase at a given temperature in a closed system.[12]

Static Method This protocol involves measuring the pressure of a vapor over a liquid in a
closed system at equilibrium.

o Apparatus: A flask connected to a pressure sensor and a temperature probe, a water bath for
temperature control, and a data acquisition system.[13][14]

e Procedure:

o

A small amount of the liquid is placed in the flask, which is then sealed.

o The flask is submerged in a water bath at a specific temperature to allow the system to
reach thermal equilibrium.

o As the liquid evaporates, the pressure inside the sealed flask increases. Equilibrium is
achieved when the rate of evaporation equals the rate of condensation.[13][14]

o The total pressure inside the flask is measured using the pressure sensor.

o To determine the vapor pressure of the liquid, the initial air pressure inside the flask must
be subtracted from the measured total pressure.[13]

o The procedure is repeated at various temperatures to obtain a vapor pressure curve,
which illustrates the relationship between temperature and vapor pressure.[13][15]

Visualizations
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The following diagrams illustrate the experimental workflow for determining these physical
properties and the fundamental relationship between them.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Boiling point and vapor pressure of 1-Propoxy-2-
propanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075130#boiling-point-and-vapor-pressure-of-1-
propoxy-2-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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